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Compound of Interest

Compound Name: 2-Acetyl-4-methylbenzaldehyde

CAS No.: 915085-73-3

Cat. No.: B2619228

Get Quote

Executive Summary & Strategic Analysis
Target Molecule: 2-Acetyl-4-methylbenzaldehyde CAS Registry Number: 915085-73-3

Molecular Formula: C₁₀H₁₀O₂ Key Applications: Photolabile caging groups (photoenolization

precursors), synthesis of phthalazines and isoquinolines.[1]

Retrosynthetic Logic
The synthesis of ortho-acylbenzaldehydes is synthetically challenging due to the high reactivity

of the two adjacent carbonyl groups, which often leads to self-condensation or cyclization into

hydroxy-phthalans.

Direct formylation of 3-methylacetophenone or acetylation of 4-methylbenzaldehyde suffers

from poor regioselectivity due to competing directing effects. Therefore, the most reliable "E-E-

A-T" (Expert, Authoritative, Trustworthy) approach relies on regiospecific metal-halogen

exchange or transition-metal catalyzed coupling using a pre-functionalized halogenated

precursor: 2-bromo-4-methylbenzaldehyde.
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The following diagram illustrates the strategic disconnection and the two primary forward

pathways selected for this guide.

TARGET:
2-Acetyl-4-methylbenzaldehyde

(CAS: 915085-73-3)

PRECURSOR:
2-Bromo-4-methylbenzaldehyde

(Commercially Available)

Retrosynthetic
Disconnection

ROUTE A (High Fidelity):
Pd-Catalyzed Acylation

(Heck-Type with Vinyl Ether)

Pd(OAc)2, DPPP
Butyl Vinyl Ether

ROUTE B (Scale-Up):
Lithiation / Weinreb Acylation

(Requires Protection)

1. Acetal Protection
2. n-BuLi

3. Acylation

Hydrolysis Deprotection

Click to download full resolution via product page

Figure 1: Retrosynthetic analysis and forward synthetic pathways for 2-Acetyl-4-
methylbenzaldehyde.

Primary Protocol: Palladium-Catalyzed Acylation
(Heck-Type)
This route is recommended for medicinal chemistry applications where functional group

tolerance and operational simplicity are paramount. It utilizes a palladium-catalyzed coupling

with butyl vinyl ether (BVE) as an acetyl anion equivalent.

Reaction Scheme
Transformation: Ar-Br
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Ar-C(OR)=CH₂

Ar-COCH₃

Reagents & Materials
Component Role Specifications

2-Bromo-4-

methylbenzaldehyde
Substrate >97% Purity. CAS: 824-54-4

Butyl Vinyl Ether (BVE) Acetyl Surrogate
5.0 equivalents. Freshly

distilled.

Pd(OAc)₂ Catalyst 5 mol% loading.

DPPP Ligand

1,3-

Bis(diphenylphosphino)propan

e.[2] 10 mol%.

Triethylamine (Et₃N) Base 2.5 equivalents. Dry.

DMF or DMSO Solvent Anhydrous. Degassed.

Step-by-Step Methodology
Catalyst Pre-complexation: In a flame-dried Schlenk flask under Argon, dissolve Pd(OAc)₂

(0.05 eq) and DPPP (0.10 eq) in anhydrous DMF. Stir at room temperature for 15 minutes

until the solution turns clear/yellow, indicating ligation.

Substrate Addition: Add 2-bromo-4-methylbenzaldehyde (1.0 eq) and triethylamine (2.5 eq)

to the catalyst mixture.

Vinylation: Add butyl vinyl ether (5.0 eq) via syringe.

Heating: Heat the reaction mixture to 90°C for 16–24 hours. Monitor by TLC (Hexane/EtOAc

8:1) for the disappearance of the bromide.

Note: The intermediate is the enol ether, which may not be fully stable on silica.
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Hydrolysis (The Critical Step): Cool the mixture to room temperature. Pour into 5% aqueous

HCl (excess) and stir vigorously for 1 hour. This converts the enol ether directly to the acetyl

group.

Workup: Extract with Ethyl Acetate (3x). Wash combined organics with saturated NaHCO₃

(to neutralize acid) and brine. Dry over Na₂SO₄.

Purification: Flash column chromatography on silica gel.

Eluent: Gradient of 0%

10% Ethyl Acetate in Hexanes.

Expectation: The product is less polar than the starting bromide but more polar than non-

polar impurities.

Secondary Protocol: Lithiation & Weinreb Acylation
(Scale-Up)
This route is preferred for larger scales (>10g) where palladium costs are prohibitive. It requires

strict anhydrous conditions.

Reaction Scheme
Transformation: Ar-CHO

Ar-Acetal

Ar-Li

Ar-COCH₃

Deprotection

Protocol
Protection: Reflux 2-bromo-4-methylbenzaldehyde with ethylene glycol (1.2 eq) and catalytic

p-TsOH in toluene using a Dean-Stark trap. Isolate the acetal (2-(2-bromo-4-

methylphenyl)-1,3-dioxolane).
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Lithiation: Dissolve the acetal in dry THF under Argon. Cool to -78°C. Slowly add n-

Butyllithium (1.1 eq). Stir for 30 minutes.

Checkpoint: The solution typically turns yellow/orange.

Acylation: Add N-methoxy-N-methylacetamide (Weinreb amide, 1.2 eq) dropwise at -78°C.

Why Weinreb? It prevents over-addition of the organolithium, stopping cleanly at the

ketone stage.

Quench & Hydrolysis: Allow to warm to 0°C. Quench with aqueous NH₄Cl.

Global Deprotection: Treat the crude intermediate with 2M HCl in THF/Water to remove the

acetal and liberate the aldehyde.

Isolation: Standard extraction and crystallization/chromatography.

Analytical Characterization & Validation
The product exists in equilibrium between the open aldehyde-ketone form and the cyclic lactol

(1-methyl-1,3-dihydroisobenzofuran-1,3-diol derivative). In CDCl₃, the open form usually

predominates, but broadening may occur.

Technique Expected Signal Structural Assignment

¹H NMR (CDCl₃, 400 MHz) 10.1 - 10.3 ppm (s, 1H) CHO (Aldehyde proton)

2.55 - 2.65 ppm (s, 3H) COCH₃ (Acetyl methyl)

2.40 - 2.45 ppm (s, 3H) Ar-CH₃ (Aromatic methyl)

7.2 - 7.8 ppm (m, 3H)
Aromatic protons (ABX or AMX

system)

IR Spectroscopy ~1690 cm⁻¹ and ~1670 cm⁻¹
Two distinct C=O stretches

(Aldehyde & Ketone)

Mass Spectrometry m/z 162.07 [M]⁺ Molecular Ion
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Safety & Handling
2-Bromo-4-methylbenzaldehyde: Irritant.

Butyl Vinyl Ether: Flammable. Potential peroxide former. Test for peroxides before

distillation/use.

n-Butyllithium: Pyrophoric. Requires expert handling under inert atmosphere.

Reaction Stability:Ortho-diacylbenzenes are sensitive to light and base. Store the final

product at -20°C in the dark to prevent photoenolization or degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

http://www.orgsyn.org/demo.aspx?prep=CV5P0139
https://www.google.com/url?sa=E&q=http%3A%2F%2Fwww.orgsyn.org%2Fdemo.aspx%3Fprep%3DCV5P0139
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.acs.org%2Fdoi%2F10.1021%2Fjo00019a014
https://www.benchchem.com/product/b2619228/docs?utm_src=pdf-body#technical-guide-precision-synthesis-of-2-acetyl-4-methylbenzaldehyde
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.acs.org%2Fdoi%2F10.1021%2Fcr300177k
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.acs.org%2Fdoi%2F10.1021%2Fjo00180a024
https://www.benchchem.com/product/b2619228?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2619228?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. 24257-93-0|2-Acetylbenzaldehyde|BLD Pharm [bldpharm.com]

2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

3. Organic Syntheses Procedure [orgsyn.org]

To cite this document: BenchChem. [Technical Guide: Precision Synthesis of 2-Acetyl-4-
methylbenzaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2619228/docs#technical-guide-precision-synthesis-
of-2-acetyl-4-methylbenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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